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Compound of Interest
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Cat. No.: B10771046 Get Quote

Introduction

The sigma-2 receptor, identified as Transmembrane Protein 97 (TMEM97), is a crucial protein

involved in various cellular functions, including cholesterol homeostasis, calcium signaling, and

cell proliferation.[1][2][3] It is a four-pass transmembrane protein primarily located in the

endoplasmic reticulum.[1] Notably, the sigma-2 receptor is overexpressed in rapidly

proliferating cells, including a variety of tumor cells, making it a significant biomarker for cancer

research and a potential target for therapeutic intervention.[4] Immunohistochemistry (IHC) is a

vital technique for visualizing the distribution and intensity of TMEM97 expression within tissue

samples, providing valuable insights into its role in both normal physiology and disease

pathology. SM-21 is a selective antagonist for the sigma-2 receptor and can be a valuable tool

in pharmacological studies to investigate the receptor's function.[5][6]

These application notes provide a detailed protocol for the immunohistochemical staining of the

sigma-2 receptor (TMEM97) in formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Quantitative Data Summary

The expression of the sigma-2 receptor is often upregulated in tumor tissues compared to

quiescent, normal tissues. The ratio of receptor density in proliferating (P) versus quiescent (Q)

cells can be a key indicator of tumor proliferation.
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Cell/Tissue Type
Receptor Density (P:Q
Ratio)

Reference

Mouse Mammary Tumor 66 (in

vitro)
8-10 [7]

Mouse Mammary Tumor 66 (in

vivo xenograft)
10.6 [7][8]

Mouse Mammary Tumor 67 (in

vivo xenograft)
4.5 [7]

Human Breast Cancer
Expression correlates with

Estrogen Receptor (ER) status
[9]

Detailed Immunohistochemistry Protocol
This protocol provides a general guideline for the immunohistochemical staining of the sigma-2

receptor (TMEM97). Optimization may be required for specific antibodies and tissue types.

Materials and Reagents

FFPE tissue sections (4-5 µm) on charged slides

Xylene

Ethanol (100%, 95%, 70%)

Deionized water (dH₂O)

Antigen Retrieval Buffer: Citrate Buffer (10 mM, pH 6.0)

Wash Buffer: Phosphate-Buffered Saline with 0.1% Tween 20 (PBST)

Blocking Buffer: 5% Normal Goat Serum in PBST

Primary Antibody: Rabbit anti-TMEM97/Sigma-2 Receptor polyclonal or monoclonal

antibody. (Dilute as recommended by the manufacturer)
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Secondary Antibody: Goat anti-Rabbit IgG (HRP-conjugated)

Detection System: DAB (3,3'-Diaminobenzidine) substrate kit

Counterstain: Hematoxylin

Mounting Medium

Procedure

Deparaffinization and Rehydration:

Immerse slides in xylene: 2 changes for 5 minutes each.

Rehydrate through a graded ethanol series:

100% Ethanol: 2 changes for 3 minutes each.

95% Ethanol: 2 minutes.

70% Ethanol: 2 minutes.

Rinse with dH₂O for 5 minutes.

Antigen Retrieval:

Preheat Antigen Retrieval Buffer in a water bath or steamer to 95-100°C.

Immerse slides in the preheated buffer and incubate for 20-30 minutes.

Allow slides to cool in the buffer for 20 minutes at room temperature.

Rinse slides with dH₂O and then with PBST.

Blocking:

Block endogenous peroxidase activity by incubating slides in 3% hydrogen peroxide in

methanol for 15 minutes.
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Rinse with PBST.

Apply Blocking Buffer and incubate for 1 hour at room temperature to block non-specific

antibody binding.

Primary Antibody Incubation:

Dilute the primary anti-TMEM97 antibody in PBST to the recommended concentration.

Drain the blocking buffer and apply the diluted primary antibody to the tissue sections.

Incubate overnight at 4°C in a humidified chamber.

Secondary Antibody and Detection:

Wash slides with PBST: 3 changes for 5 minutes each.

Apply the HRP-conjugated secondary antibody and incubate for 1 hour at room

temperature.

Wash slides with PBST: 3 changes for 5 minutes each.

Prepare the DAB substrate solution according to the manufacturer's instructions and apply

to the tissue sections.

Monitor for color development (brown precipitate) under a microscope (typically 1-10

minutes).

Stop the reaction by rinsing with dH₂O.

Counterstaining and Mounting:

Counterstain with hematoxylin for 30-60 seconds.

"Blue" the hematoxylin by rinsing in running tap water.

Dehydrate the slides through a graded ethanol series and clear with xylene.

Coverslip with a permanent mounting medium.
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Visualization and Interpretation

Positive Staining: A brown precipitate indicates the presence of the sigma-2 receptor

(TMEM97).

Localization: The subcellular localization of the receptor is expected to be in the endoplasmic

reticulum, lysosomes, and plasma membrane.[8]

Negative Control: A negative control slide (omitting the primary antibody) should be included

to ensure the specificity of the staining.

Diagrams
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Caption: Workflow for Immunohistochemical Staining of Sigma-2 Receptor (TMEM97).
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Caption: Simplified Signaling Interactions of the Sigma-2 Receptor (TMEM97).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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